Cas no 1422344-29-3 (Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate(WX141169))

• Product Name: Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate(WX141169)
• CAS No: 1422344-29-3
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 4603454
• Update Time: 2025-06-15

Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate(WX141169) Chemical and Physical Properties

Names and Identifiers

• Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate(WX141169)
• Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate

• Inchi： 1S/C8H10N2O3/c1-2-12-8(11)7-10-5-3-9-4-6(5)13-7/h9H,2-4H2,1H3
• InChI Key： AKIRFRIMCOPEQA-UHFFFAOYSA-N
• SMILES： O1C2CNCC=2N=C1C(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate(WX141169)

Recent Advances in the Study of Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate (WX141169) and Its Implications in Chemical Biology and Medicine

The compound Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate (WX141169), with the CAS number 1422344-29-3, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrrolo-oxazole scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of WX141169 is its role as a modulator of specific signaling pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that WX141169 exhibits potent inhibitory effects on the NF-κB pathway, a critical regulator of inflammation and immune responses. This finding suggests its potential as a lead compound for developing novel anti-inflammatory drugs. The study utilized a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity and specificity for key proteins in the pathway.

In addition to its anti-inflammatory properties, WX141169 has also been investigated for its anticancer potential. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to induce apoptosis in cancer cells by targeting the PI3K/AKT/mTOR pathway. The researchers synthesized a series of derivatives of WX141169 and evaluated their cytotoxic effects on various cancer cell lines. The results indicated that certain structural modifications could enhance the compound's potency and selectivity, paving the way for further optimization.

The synthetic methodology for WX141169 has also seen notable advancements. A paper in Organic Letters (2023) described a novel, high-yield synthesis route that improves the scalability and purity of the compound. This development is crucial for facilitating large-scale production and subsequent preclinical studies. The authors employed a multi-step reaction sequence involving a key cyclization step to construct the pyrrolo-oxazole core, followed by esterification to yield the final product.

Despite these promising findings, challenges remain in the development of WX141169 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on pharmacokinetic profiling and toxicological assessments to ensure the compound's safety and efficacy in vivo.

In conclusion, Ethyl 4H,5H,6H-Pyrrolo[3,4-D][1,3]Oxazole-2-Carboxylate (WX141169) represents a versatile scaffold with significant therapeutic potential. Its ability to modulate critical signaling pathways and its synthetic tractability make it a valuable candidate for drug discovery. Future research should aim to explore its applications in other disease models and optimize its pharmacological properties to advance it toward clinical trials.